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molecular formula C9H9Cl2NO B8722121 1-(2,4-Dichloroanilino)propan-2-one CAS No. 503842-34-0

1-(2,4-Dichloroanilino)propan-2-one

Cat. No. B8722121
CAS RN: 503842-34-0
M. Wt: 218.08 g/mol
InChI Key: KKDQTKLZJSEQDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07875626B2

Procedure details

A mixture of 2,4-dichloroaniline (20.2 g, 0.125 mol), iodoacetone (26.6 g, 0.145 mol) and potassium carbonate (18.1 g, 0.13 mol) in DMF (200 ml) was heated under nitrogen at 100° C. overnight. After cooling to rt, water was added and the mixture extracted with ether (×3). The combined organic extracts were washed with water, dried (Na2SO4), filtered and concentrated. Flash chromatography (Heptane:EtOAc 90: 10-80:20) afforded 13.6 g (50%) of the title compound as a brown solid.
Name
2,4-dichloroaniline
Quantity
20.2 g
Type
reactant
Reaction Step One
Name
iodoacetone
Quantity
26.6 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
18.1 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
200 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
50%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:8]=[C:7]([Cl:9])[CH:6]=[CH:5][C:3]=1[NH2:4].I[CH2:11][C:12](=[O:14])[CH3:13].C(=O)([O-])[O-].[K+].[K+].O>CN(C=O)C>[Cl:1][C:2]1[CH:8]=[C:7]([Cl:9])[CH:6]=[CH:5][C:3]=1[NH:4][CH2:11][C:12](=[O:14])[CH3:13] |f:2.3.4|

Inputs

Step One
Name
2,4-dichloroaniline
Quantity
20.2 g
Type
reactant
Smiles
ClC1=C(N)C=CC(=C1)Cl
Name
iodoacetone
Quantity
26.6 g
Type
reactant
Smiles
ICC(C)=O
Name
potassium carbonate
Quantity
18.1 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
DMF
Quantity
200 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to rt
EXTRACTION
Type
EXTRACTION
Details
the mixture extracted with ether (×3)
WASH
Type
WASH
Details
The combined organic extracts were washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC1=C(C=CC(=C1)Cl)NCC(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 13.6 g
YIELD: PERCENTYIELD 50%
YIELD: CALCULATEDPERCENTYIELD 49.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.